Cas no 1805462-83-2 (5-Mercapto-4-nitropicolinonitrile)

• Product Name: 5-Mercapto-4-nitropicolinonitrile
• CAS No: 1805462-83-2
• MF: C₆H₃N₃O₂S
• MW: 181.171919107437
• CID: 4903951
• Update Time: 2025-05-28

5-Mercapto-4-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Mercapto-4-nitropicolinonitrile

• Inchi： 1S/C6H3N3O2S/c7-2-4-1-5(9(10)11)6(12)3-8-4/h1,3,12H
• InChI Key： ZRTOKHVDHBZQPM-UHFFFAOYSA-N
• SMILES： SC1=CN=C(C#N)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 0.9
• Topological Polar Surface Area: 83.5

Additional information on 5-Mercapto-4-nitropicolinonitrile

Recent Advances in the Study of 5-Mercapto-4-nitropicolinonitrile (CAS: 1805462-83-2)

The compound 5-Mercapto-4-nitropicolinonitrile (CAS: 1805462-83-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile scaffold for the development of novel enzyme inhibitors and its promising activity in various disease models.

One of the key breakthroughs in the study of 5-Mercapto-4-nitropicolinonitrile is its application in the inhibition of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain kinases, which are critical targets in the treatment of autoimmune diseases. The study utilized a combination of molecular docking and kinetic assays to elucidate the binding mechanism, revealing a high affinity for the ATP-binding site of the target enzyme.

In addition to its kinase inhibitory properties, 5-Mercapto-4-nitropicolinonitrile has shown promise in antimicrobial applications. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, particularly those expressing extended-spectrum beta-lactamases (ESBLs). The compound's ability to disrupt bacterial cell wall synthesis was confirmed through a series of in vitro assays, suggesting its potential as a lead compound for the development of new antibiotics.

The synthesis of 5-Mercapto-4-nitropicolinonitrile has also been optimized in recent years. A 2022 paper in Organic Letters detailed a novel, high-yield synthetic route that employs green chemistry principles, reducing the use of hazardous solvents and improving overall efficiency. This advancement is particularly significant for scaling up production for preclinical and clinical studies, addressing previous challenges related to yield and purity.

Despite these promising developments, challenges remain in the clinical translation of 5-Mercapto-4-nitropicolinonitrile. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations. A collaborative study between academic and industrial researchers, published in ACS Pharmacology & Translational Science, highlighted these efforts and proposed several viable solutions.

In conclusion, 5-Mercapto-4-nitropicolinonitrile (CAS: 1805462-83-2) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities and recent synthetic advancements position it as a valuable tool for both basic research and therapeutic development. Future studies should focus on addressing its pharmacokinetic challenges and expanding its therapeutic potential to other disease areas, such as oncology and neurodegenerative disorders.